Cas no 1000931-46-3 (4-(Trifluoromethyl)pyrimidine-2-carboxylic acid)
1000931-46-3 structure
Product Name:4-(Trifluoromethyl)pyrimidine-2-carboxylic acid
CAS No:1000931-46-3
MF:C6H3F3N2O2
MW:192.095431566238
MDL:MFCD09802250
CID:1037231
PubChem ID:25324146
Update Time:2024-11-04
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Trifluoromethyl)pyrimidine-2-carboxylic acid
- 4-(trifluoromethyl)-2-Pyrimidinecarboxylic acid
- 4-Trifluoromethyl-pyrimidine-2-carboxylic acid
- AS-48335
- FT-0758336
- 2-Pyrimidinecarboxylic acid, 4-(trifluoromethyl)-
- SB56613
- EN300-53768
- F30411
- J-513938
- MFCD09802250
- 1000931-46-3
- 4-(trifluoromethyl)pyrimidine-2-carboxylicacid
- DTXSID90649588
- AKOS015950580
- CS-0216658
- SCHEMBL1578122
- Z360053736
- DB-014599
-
- MDL: MFCD09802250
- Inchi: 1S/C6H3F3N2O2/c7-6(8,9)3-1-2-10-4(11-3)5(12)13/h1-2H,(H,12,13)
- InChI Key: RYIFBKCEVLTAOZ-UHFFFAOYSA-N
- SMILES: FC(C1C=CN=C(C(=O)O)N=1)(F)F
Computed Properties
- Exact Mass: 192.01500
- Monoisotopic Mass: 192.01466183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- PSA: 63.08000
- LogP: 1.19360
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166773-1g |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid |
1000931-46-3 | 95% | 1g |
$542 | 2021-08-05 | |
| TRC | T791745-500mg |
4-(Trifluoromethyl)-2-pyrimidinecarboxylic Acid |
1000931-46-3 | 500mg |
$ 138.00 | 2023-04-16 | ||
| TRC | T791745-1g |
4-(Trifluoromethyl)-2-pyrimidinecarboxylic Acid |
1000931-46-3 | 1g |
$ 210.00 | 2022-06-02 | ||
| TRC | T791745-2.5g |
4-(Trifluoromethyl)-2-pyrimidinecarboxylic Acid |
1000931-46-3 | 2.5g |
$ 552.00 | 2023-04-16 | ||
| TRC | T791745-5g |
4-(Trifluoromethyl)-2-pyrimidinecarboxylic Acid |
1000931-46-3 | 5g |
$ 1200.00 | 2023-09-05 | ||
| abcr | AB482564-250 mg |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid; . |
1000931-46-3 | 250MG |
€561.00 | 2023-04-20 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10894-25g |
4-(trifluoromethyl)pyrimidine-2-carboxylic acid |
1000931-46-3 | 95% | 25g |
$1850 | 2023-09-07 | |
| Matrix Scientific | 148919-250mg |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid, 95% |
1000931-46-3 | 95% | 250mg |
$648.00 | 2023-09-06 | |
| Matrix Scientific | 148919-1g |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid, 95% |
1000931-46-3 | 95% | 1g |
$1814.00 | 2023-09-06 | |
| Chemenu | CM166773-5g |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid |
1000931-46-3 | 95% | 5g |
$852 | 2023-02-19 |
4-(Trifluoromethyl)pyrimidine-2-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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